Cas no 931743-24-7 (1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-phenylpiperazine)

• Product Name: 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-phenylpiperazine
• CAS No: 931743-24-7
• MF: C₂₅H₂₀ClFN₆
• MW: 458.917906761169
• CID: 5441819
• PubChem ID: 16813303
• Update Time: 2025-07-15

1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-3-(3-fluorophenyl)-5-(4-phenyl-1-piperazinyl)[1,2,3]triazolo[1,5-a]quinazoline
• AKOS001507892
• 7-chloro-3-(3-fluorophenyl)-5-(4-phenylpiperazin-1-yl)[1,2,3]triazolo[1,5-a]quinazoline
• F3167-1155
• 1-[7-CHLORO-3-(3-FLUOROPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-YL]-4-PHENYLPIPERAZINE
• 7-chloro-3-(3-fluorophenyl)-5-(4-phenylpiperazin-1-yl)-[1,2,3]triazolo[1,5-a]quinazoline
• STL081597
• 931743-24-7
• 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-phenylpiperazine

• Inchi： 1S/C25H20ClFN6/c26-18-9-10-22-21(16-18)24(32-13-11-31(12-14-32)20-7-2-1-3-8-20)28-25-23(29-30-33(22)25)17-5-4-6-19(27)15-17/h1-10,15-16H,11-14H2
• InChI Key： AHHXUUPSTKYVEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1=C(C3C=CC=C(C=3)F)N=NN21)N1CCN(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 458.1422005g/mol
• Monoisotopic Mass: 458.1422005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 4.66±0.40(Predicted)

Additional information on 1-7-chloro-3-(3-fluorophenyl)-1,2,3triazolo1,5-aquinazolin-5-yl-4-phenylpiperazine

Introduction to 1-7-Chloro-3-(3-Fluorophenyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-yl-4-Phenylpiperazine (CAS No. 931743-24-7)

1-7-Chloro-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-phenylpiperazine (CAS No. 931743-24-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazoloquinazoline core and a substituted piperazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The triazoloquinazoline scaffold is a privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the chloro and fluorophenyl substituents further enhances the compound's pharmacological profile by influencing its lipophilicity, metabolic stability, and receptor binding affinity. The piperazine moiety, on the other hand, is known for its ability to enhance central nervous system (CNS) penetration and improve solubility.

Recent studies have highlighted the potential of 1-7-Chloro-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-phenylpiperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to inhibit specific enzymes involved in inflammatory pathways makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis.

In addition to its anti-inflammatory effects, 1-7-Chloro-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-phenylpiperazine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that the compound effectively reduces seizure activity in animal models of epilepsy. This finding is particularly significant given the high unmet medical need for new anticonvulsant drugs with improved safety profiles.

The pharmacokinetic properties of 1-7-Chloro-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-phenylpiperazine have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its oral bioavailability is high, and it demonstrates good brain penetration, which is crucial for CNS-targeted therapies.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-7-Chloro-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-phenylpiperazine in human subjects. Early results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthetic route for preparing 1-7-Chloro-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-phenylpiperazine involves a multi-step process that includes the formation of the triazoloquinazoline core followed by functionalization with the piperazine moiety. The synthesis is optimized to ensure high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 1-7-Chloro-3-(3-fluorophenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-yl-4-phenylpiperazine (CAS No. 931743-24-7) represents a promising lead compound in the development of novel therapeutics for various medical conditions. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation.